Cas no 82578-45-8 ((S)-3-Hydroxy-butyric acid tert-butyl ester)

(S)-3-Hydroxy-butyric acid tert-butyl ester is a chiral ester derivative of 3-hydroxybutyric acid, widely used as a key intermediate in organic synthesis and pharmaceutical applications. Its tert-butyl ester group enhances stability and facilitates handling, while the (S)-enantiomer provides stereochemical control in asymmetric synthesis. This compound is particularly valuable in the preparation of bioactive molecules, including β-lactam antibiotics and other chiral pharmaceuticals. The tert-butyl protecting group allows for selective deprotection under mild acidic conditions, enabling further functionalization. High purity and well-defined stereochemistry make it a reliable building block for researchers in medicinal chemistry and fine chemical synthesis. Its compatibility with various reaction conditions further underscores its utility in complex synthetic routes.
(S)-3-Hydroxy-butyric acid tert-butyl ester structure
82578-45-8 structure
Product Name:(S)-3-Hydroxy-butyric acid tert-butyl ester
CAS No:82578-45-8
MF:C8H16O3
MW:160.210843086243
MDL:MFCD00040559
CID:687462
PubChem ID:10154184
Update Time:2025-05-19

(S)-3-Hydroxy-butyric acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • (S)-tert-Butyl 3-hydroxybutanoate
    • (+)-tert-Butyl (S)-3-hydroxybutyrate
    • (S)-3-Hydroxy-Butyric Acid Tert-Butyl Ester
    • (S)-3-Hydroxybutyric acid tert-butyl ester
    • Butanoic acid, 3-hydroxy-, 1,1-dimethylethyl ester, (S)-
    • tert-butyl (3S)-3-hydroxybutanoate
    • (S)-3-hydroxybutanoic acid tert-butyl ester
    • (S)-3-Hydroxybutansaeure-t-butylester
    • 3-hydroxybutyric acid tert-butyl ester
    • t-Butyl (S)-(+)-3-hydroxybutanoate
    • tert-butyl (S)-3-hydroxybutanoate
    • tert-butyl (S)-3-hydroxybutyrate
    • 1,1-Dimethylethyl (3S)-3-hydroxybutanoate (ACI)
    • Butanoic acid, 3-hydroxy-, 1,1-dimethylethyl ester, (S)- (ZCI)
    • (S)-(+)-tert-Butyl 3-hydroxybutyrate
    • (S)-tert-Butyl-3-hydroxybutyrate
    • (S)-tert-Butyl3-hydroxybutanoate
    • SCHEMBL607503
    • (s)-t-butyl-3-hydroxybutanoate
    • MFCD00040559
    • AKOS015913254
    • 82578-45-8
    • tert-Butyl (S)-(+)-3-hydroxybutyrate
    • DTXSID50436219
    • DS-1196
    • (+)-tert-Butyl(S)-3-hydroxybutyrate
    • Butanoic acid, 3-hydroxy-, 1,1-dimethylethyl ester, (3S)-
    • CS-0313136
    • DB-075853
    • (S)-3-Hydroxy-butyric acid tert-butyl ester
    • MDL: MFCD00040559
    • Inchi: 1S/C8H16O3/c1-6(9)5-7(10)11-8(2,3)4/h6,9H,5H2,1-4H3/t6-/m0/s1
    • InChI Key: PKPVFILAHLKSNJ-LURJTMIESA-N
    • SMILES: O(C(=O)C[C@@H](O)C)C(C)(C)C

Computed Properties

  • Exact Mass: 160.11000
  • Monoisotopic Mass: 160.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.960
  • Boiling Point: 228 ºC
  • Flash Point: 87 ºC
  • Refractive Index: 1.422
  • PSA: 46.53000
  • LogP: 1.09900
  • Solubility: Not determined

(S)-3-Hydroxy-butyric acid tert-butyl ester Security Information

(S)-3-Hydroxy-butyric acid tert-butyl ester Customs Data

  • HS CODE:2918199090
  • Customs Data:

    China Customs Code:

    2918199090

    Overview:

    HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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(S)-3-Hydroxy-butyric acid tert-butyl ester Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: 3009130-17-7 (solid solutions with hexa-SO3- analogs) Solvents: Methanol ;  20 h, 4.6 MPa, 60 °C
Reference
Highly efficient and recyclable chiral phosphine-functionalized polyether ionic liquids for asymmetric hydrogenation of β-keto esters
Wang, Fan; et al, RSC Advances, 2023, 13(40), 27865-27872

Production Method 2

Reaction Conditions
1.1 Reagents: Isopropanol Catalysts: NAD Solvents: Water ;  20 h, 30 °C
Reference
2-Propanol
Collier, Steven J., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2016, 1, 1-15

Production Method 3

Reaction Conditions
1.1 Catalysts: Glucose Solvents: Acetonitrile ,  Water ;  135 min, 25 °C
Reference
Asymmetric Reduction of Alkyl-3-oxobutanoates by Candida parapsilosis ATCC 7330: Insights into Solvent and Substrate Optimisation of the Biocatalytic Reaction
Venkataraman, Sowmyalakshmi; et al, Applied Biochemistry and Biotechnology, 2013, 171(3), 756-770

Production Method 4

Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane
1.2 Reagents: Aluminum alloy, nonbase, Al,Hg Solvents: Tetrahydrofuran ,  Water
Reference
Stereocontrol by the introduction of a sulfur functional group in the asymmetric reduction of β-keto esters with baker's yeast
Itoh, Toshiyuki; et al, Nippon Kagaku Kaishi, 1987, (7), 1414-23

Production Method 5

Reaction Conditions
1.1 Catalysts: Dimethylformamide ,  Bis(η6-benzene)di-μ-chlorodichlorodiruthenium ,  1,1′-[(6R,8R,13aS)-7,8-Dihydro-6,8-dimethyl-6H-dibenzo[f,h][1,5]dioxonin-1,13-di… Solvents: Methanol ;  30 h, 100 °C; 100 °C → 50 °C
1.2 Reagents: Hydrogen Solvents: Ethanol ;  12 h, 50 atm, 80 °C; 80 °C → rt
Reference
Axial Chirality Control by 2,4-Pentanediol for the Alternative Synthesis of C3*-TunePhos Chiral Diphosphine Ligands and Their Applications in Highly Enantioselective Ruthenium-Catalyzed Hydrogenation of β-Keto Esters
Sun, Xianfeng; et al, Advanced Synthesis & Catalysis, 2009, 351(16), 2553-2557

Production Method 6

Reaction Conditions
1.1 Catalysts: m-Chloroperbenzoic acid
Reference
Enantiospecific synthesis of optically pure (3S)-hydroxy esters by the stereocontrolled yeast reduction of α-sulfenyl-β-keto esters
Fujisawa, Tamotsu; et al, Tetrahedron Letters, 1984, 25(44), 5083-6

Production Method 7

Reaction Conditions
1.1 -
2.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane
2.2 Reagents: Aluminum alloy, nonbase, Al,Hg Solvents: Tetrahydrofuran ,  Water
Reference
Stereocontrol by the introduction of a sulfur functional group in the asymmetric reduction of β-keto esters with baker's yeast
Itoh, Toshiyuki; et al, Nippon Kagaku Kaishi, 1987, (7), 1414-23

Production Method 8

Reaction Conditions
1.1 -
2.1 Catalysts: m-Chloroperbenzoic acid
Reference
Enantiospecific synthesis of optically pure (3S)-hydroxy esters by the stereocontrolled yeast reduction of α-sulfenyl-β-keto esters
Fujisawa, Tamotsu; et al, Tetrahedron Letters, 1984, 25(44), 5083-6

Production Method 9

Reaction Conditions
1.1 Reagents: Acetic acid ,  Hydrogen Catalysts: Nickel Solvents: Tetrahydrofuran ;  20 h, 9 MPa, 100 °C
Reference
Enhanced enantioselectivity in the heterogeneous catalytic hydrogenation of acetoacetate esters into the corresponding 3-hydroxybutyrates using commercial nickel powder
Osawa, Tsutomu; et al, Tetrahedron: Asymmetry, 2014, 25(24), 1630-1633

(S)-3-Hydroxy-butyric acid tert-butyl ester Raw materials

(S)-3-Hydroxy-butyric acid tert-butyl ester Preparation Products

Additional information on (S)-3-Hydroxy-butyric acid tert-butyl ester

Introduction to (S)-3-Hydroxy-butyric acid tert-butyl ester (CAS No. 82578-45-8)

The compound (S)-3-Hydroxy-butyric acid tert-butyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 82578-45-8, is a significant molecule in the field of chemo-biopharmaceutical research. This compound belongs to the class of esters derived from hydroxy-butyric acid, a metabolite that plays a crucial role in various biological processes. The stereochemical configuration at the chiral center, specifically the (S) configuration, imparts unique properties that make this compound of considerable interest in synthetic chemistry and pharmacology.

3-Hydroxy-butyric acid itself is an important intermediate in the metabolism of amino acids and fatty acids. Its esters, such as the tert-butyl ester, are often employed as key intermediates in the synthesis of more complex molecules. The tert-butyl group enhances the stability of the hydroxy-butyric acid moiety, making it a valuable tool in organic synthesis for protecting and functionalizing reactive sites.

In recent years, there has been growing interest in the potential applications of (S)-3-Hydroxy-butyric acid tert-butyl ester in pharmaceutical research. Hydroxy-butyric acid derivatives have been explored for their roles in modulating neural pathways and metabolic processes. The stereochemistry of the (S) configuration is particularly significant, as it influences the biological activity of the molecule. Studies have shown that enantiomerically pure compounds can exhibit distinct pharmacological profiles compared to their racemic counterparts.

One of the most compelling areas of research involving (S)-3-Hydroxy-butyric acid tert-butyl ester is its potential use as a chiral building block in drug development. The ability to selectively synthesize enantiomerically pure compounds has revolutionized the pharmaceutical industry, leading to more effective and targeted therapies. The tert-butyl ester group provides a versatile handle for further functionalization, allowing chemists to design novel molecules with tailored properties.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of (S)-3-Hydroxy-butyric acid tert-butyl ester. These methods often involve asymmetric synthesis techniques that leverage chiral catalysts or auxiliaries to achieve high enantiomeric purity. Such developments have not only improved access to this compound but also paved the way for exploring its applications in other fields, such as materials science and agrochemicals.

The biological significance of hydroxy-butyric acid derivatives extends beyond their role as metabolic intermediates. They have been implicated in various physiological processes, including neurotransmission and energy homeostasis. The (S)-configuration of (S)-3-Hydroxy-butyric acid tert-butyl ester may confer specific interactions with biological targets, making it a promising candidate for further investigation.

In conclusion, (S)-3-Hydroxy-butyric acid tert-butyl ester (CAS No. 82578-45-8) represents a fascinating compound with diverse applications in chemo-biopharmaceutical research. Its unique stereochemical and structural features make it a valuable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing our understanding of biological systems and developing innovative therapeutic strategies.

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